Cas no 1267487-77-3 (2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine)

• Product Name: 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine
• CAS No: 1267487-77-3
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6383001
• PubChem ID: 79016993
• Update Time: 2025-10-30

2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine
• 5-Thiazoleethanamine, 4-methyl-2-(1-piperidinyl)-
• 2-(4-Methyl-2-(piperidin-1-yl)thiazol-5-yl)ethan-1-amine
• CS-0286430
• AKOS017551081
• 1267487-77-3
• 2-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethan-1-amine
• EN300-1826235

• Inchi： 1S/C11H19N3S/c1-9-10(5-6-12)15-11(13-9)14-7-3-2-4-8-14/h2-8,12H2,1H3
• InChI Key： MRVFNUUJCWJOKV-UHFFFAOYSA-N
• SMILES： S1C(CCN)=C(C)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±34.0 °C(Predicted)
• pka: 9.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-amine

2-4-Methyl-2-(Piperidin-1-Yl)-1,3-Thiazol-5-Ylethan-1-Amine (CAS No: 1267487-77-3)

2-4-Methyl-2-(Piperidin-1-Yl)-1,3-Thiazol-5-Ylethan-1-Amine, a compound with the CAS registry number 1267487-77-3, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a piperidine moiety and an amine group, making it a versatile building block for various applications.

The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design. The piperidine moiety, on the other hand, adds a six-membered saturated ring with one nitrogen atom, contributing to the compound's flexibility and potential bioavailability. The combination of these structural elements creates a molecule with modular functionality, allowing for extensive chemical modifications and applications.

Recent studies have highlighted the potential of 2-(Piperidin-1-Yl)-Thiazole Derivatives in medicinal chemistry. For instance, researchers have explored the role of this compound in antimicrobial agents, where its thiazole ring has shown promising activity against various bacterial strains. Additionally, the presence of the amine group enhances its ability to act as a hydrogen bond donor, which is crucial for interactions within biological systems.

In terms of synthesis, this compound can be prepared through a variety of methods, including but not limited to, click chemistry, nucleophilic substitution, and cyclization reactions. These methods allow for precise control over the molecular structure, enabling the creation of derivatives with tailored properties. For example, substituting the methyl group on the thiazole ring with other functional groups can significantly alter the compound's pharmacokinetic profile.

The application of CAS No: 1267487-77-3 extends beyond pharmaceuticals. Its structural versatility makes it an ideal candidate for use in agrochemicals, where it can serve as an active ingredient in pesticides or herbicides. Furthermore, its ability to form stable complexes with metal ions has led to its exploration in materials science for applications such as catalysis and sensor development.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on its biodegradability under various conditions, with findings suggesting that it undergoes rapid hydrolysis in aqueous environments. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 2-4-Methyl-2-(Piperidin-1-Yl)-1,3-Thiazol-5-Ylethan-1-Amine (CAS No: 1267487-77-3) represents a multifaceted molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within chemistry and related fields.